![molecular formula C34H46O18 B1259611 Liriodendrin](/img/structure/B1259611.png)
Liriodendrin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
CID 21603207 is a natural product found in Globularia alypum, Liriodendron tulipifera, and other organisms with data available.
Scientific Research Applications
Cardiovascular Health
Liriodendrin has shown potential in treating myocardial infarction (MI) in rats. It protects myocardial cells by inhibiting the release of inflammatory factors, activation of the NF-κB pathway, and apoptosis (Li et al., 2022).
Gastrointestinal Health
Studies have demonstrated the effectiveness of this compound in treating gastric injury. It increases the level of protective prostaglandin E2 (PGE2) and inhibits Helicobacter pylori colonization, a known cause of chronic gastritis, gastric ulcer, and cancer (Sohn et al., 2015).
Anti-inflammatory and Antinociceptive Effects
This compound isolated from Acanthopanax senticosus has shown significant anti-inflammatory and antinociceptive activities in vivo. It effectively inhibits LPS-induced production of pro-inflammatory cytokines in macrophages (Jung et al., 2003).
Treatment of Ulcerative Colitis
This compound has been identified as a potential therapeutic agent for ulcerative colitis. It suppresses inflammatory damage in the colon, possibly due to its transformation to syringaresinol in vivo (Zhang et al., 2017).
Acute Lung Injury
This compound shows promise in treating sepsis-induced acute lung injury. It reduces inflammatory mediator levels and pathologic changes in lung tissues, potentially through the suppression of NF-kB activation and VEGF expression (Yang et al., 2016).
Hypertension Management
Investigations suggest that this compound may be effective in treating hypertension by blocking calcium channels, enhancing nitric oxide release, and reducing oxidative stress (Tajanpure et al., 2021).
Radiation Enteritis Treatment
This compound could potentially treat radiation enteritis by reducing inflammation and apoptosis in the intestinal tract. It inhibits the sphingolipid pathway, thereby reducing histological damage to the intestinal tract (Li et al., 2022).
Antiarrhythmic Potential
This compound from Pittosporum brevicalyx has shown antiarrhythmic effects, potentially as a suppressor of CaCl2-induced arrhythmias (Feng et al., 2010).
Pain Management in Endometriosis
This compound alleviates sciatic endometriosis-associated pain in rats, possibly by suppressing the inflammatory response and regulating the signaling pathway of PI3K/Akt/mTOR (Gong et al., 2021).
Liver Ischemia/Reperfusion Injury
In a study, this compound showed protective effects against liver ischemia/reperfusion injury in mice, reducing oxidative stress, inflammation, and modulation of the NF-ĸB/TLR-4 pathway (Yu & Cheng, 2022).
properties
Molecular Formula |
C34H46O18 |
---|---|
Molecular Weight |
742.7 g/mol |
IUPAC Name |
(2S,3R,4S,5S,6R)-2-[4-[(3S,3aR,6S,6aR)-6-[3,5-dimethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
InChI |
InChI=1S/C34H46O18/c1-43-17-5-13(6-18(44-2)31(17)51-33-27(41)25(39)23(37)21(9-35)49-33)29-15-11-48-30(16(15)12-47-29)14-7-19(45-3)32(20(8-14)46-4)52-34-28(42)26(40)24(38)22(10-36)50-34/h5-8,15-16,21-30,33-42H,9-12H2,1-4H3/t15-,16-,21+,22+,23+,24+,25-,26-,27+,28+,29+,30+,33-,34-/m0/s1 |
InChI Key |
FFDULTAFAQRACT-XKBSQSBASA-N |
Isomeric SMILES |
COC1=CC(=CC(=C1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)OC)[C@@H]3[C@H]4CO[C@@H]([C@H]4CO3)C5=CC(=C(C(=C5)OC)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)OC |
SMILES |
COC1=CC(=CC(=C1OC2C(C(C(C(O2)CO)O)O)O)OC)C3C4COC(C4CO3)C5=CC(=C(C(=C5)OC)OC6C(C(C(C(O6)CO)O)O)O)OC |
Canonical SMILES |
COC1=CC(=CC(=C1OC2C(C(C(C(O2)CO)O)O)O)OC)C3C4COC(C4CO3)C5=CC(=C(C(=C5)OC)OC6C(C(C(C(O6)CO)O)O)O)OC |
synonyms |
liriodendrin liriodendrin, (1alpha,3aalpha,4alpha,6aalpha)-isomer liriodendrin, 1R-(1alpha,3aalpha,4alpha,6aalpha)-isomer liriodendrin, 1R-(1alpha,3abeta,4beta,6aalpha)-isomer liriodendrin, 1S-(1alpha,3aalpha,4alpha,6abeta)-isomer liriodendrin,1S-(1alpha,3aalpha,4alpha,6aalpha)-isome |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.